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Abstract
6-Oxohexanoic acid, also known as adipic semialdehyde, is a six-carbon α,ω-dicarboxylic

acid monoaldehyde that serves as a crucial intermediate in various metabolic pathways.[1]

Primarily recognized as a metabolite in the catabolism of the essential amino acid L-lysine, its

formation and subsequent conversion are integral to cellular biochemistry.[2][3] Dysregulation

in its metabolic pathway has been associated with certain metabolic disorders, making it a

compound of interest for researchers in biochemistry and drug development.[3][4] This guide

provides a comprehensive overview of the role of 6-oxohexanoic acid in amino acid

catabolism, detailing its metabolic pathway, quantitative analysis methods, and the

experimental protocols required for its study.

6-Oxohexanoic Acid in Amino Acid Metabolism
6-Oxohexanoic acid is a recognized metabolite derived from the catabolism of amino acids.[2]

[3] The primary amino acid precursor for its endogenous formation is L-lysine.[2][3][4] A

deficiency in the ability to form 6-oxohexanoic acid from lysine is a characteristic of 6-

aminocaproic acid (6AC) deficiency.[3][4]

The metabolic pathway involves several enzymatic steps. In mammals, lysine catabolism

predominantly occurs via the saccharopine pathway, which converges with other pathways at

the level of α-aminoadipate δ-semialdehyde (AAS), an intermediate that exists in equilibrium
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with its cyclized form, Δ¹-piperideine-6-carboxylate (P6C).[5][6] While the direct pathway from

lysine to 6-oxohexanoic acid is not the primary route in humans, related intermediates are

central. In certain microbial and alternative pathways, 6-oxohexanoic acid arises from the

oxidative deamination of 6-aminohexanoic acid (a lysine derivative) or the oxidation of 6-

hydroxyhexanoic acid.[3][7]

Metabolic Pathway from Lysine Derivatives
The formation of 6-oxohexanoic acid is closely linked to intermediates of lysine degradation. A

key enzymatic step in some organisms is the oxidation of 6-aminohexanoic acid, catalyzed by

an ω-amino group-oxidizing enzyme (ω-AOX), which yields 6-oxohexanoic acid.[7] This

compound can also be formed through the oxidation of 6-hydroxyhexanoic acid.[2][3]

Subsequently, 6-oxohexanoic acid can be further oxidized to adipic acid by 6-oxohexanoate

dehydrogenase.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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